Cas no 1866027-07-7 (1-Oxadispiro[2.0.3^{4}.3^{3}]decane)

• Product Name: 1-Oxadispiro[2.0.3^{4}.3^{3}]decane
• CAS No: 1866027-07-7
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 5890082
• PubChem ID: 131149979
• Update Time: 2025-06-25

1-Oxadispiro[2.0.3^{4}.3^{3}]decane Chemical and Physical Properties

Names and Identifiers

• 1866027-07-7
• 2-Oxadispiro[2.0.34.33]decane
• 1-oxadispiro[2.0.3^{4}.3^{3}]decane
• EN300-3178014
• 1-Oxadispiro[2.0.3^{4}.3^{3}]decane

• Inchi： 1S/C9H14O/c1-3-8(4-1)5-2-6-9(8)7-10-9/h1-7H2
• InChI Key： UHNIQASPNAAEHX-UHFFFAOYSA-N
• SMILES： O1CC21CCCC12CCC1

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-Oxadispiro[2.0.3^{4}.3^{3}]decane

Introduction to 1-Oxadispiro[2.0.3⁴.3³]decane (CAS No. 1866027-07-7)

1-Oxadispiro[2.0.3⁴.3³]decane, identified by the chemical identifier CAS No. 1866027-07-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural framework and potential biological activities. This spirocyclic ether features an intricate oxo bridge connecting two cycloalkane moieties, which contributes to its distinct conformational flexibility and reactivity. The compound's molecular architecture, characterized by its spirocyclic core, makes it a promising scaffold for the development of novel therapeutic agents and functional materials.

The synthesis of 1-Oxadispiro[2.0.3⁴.3³]decane involves multi-step organic transformations, including cyclization and etherification reactions, which highlight the compound's synthetic accessibility and versatility. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, allowing researchers to explore its pharmacological properties with greater precision. The oxo bridge in the molecule not only imparts structural stability but also serves as a site for functionalization, enabling the introduction of various substituents that can modulate biological activity.

In the realm of medicinal chemistry, 1-Oxadispiro[2.0.3⁴.3³]decane has been investigated for its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on specific enzymes and receptors, making them candidates for further development into therapeutic drugs. The spirocyclic structure of 1-Oxadispiro[2.0.3⁴.3³]decane provides a unique binding profile that may interact with biological targets in a manner distinct from traditional pharmacophores.

The compound's physicochemical properties, such as solubility and metabolic stability, have been carefully evaluated to assess its suitability for drug development. Its moderate solubility in both polar and non-polar solvents suggests potential for formulation into diverse delivery systems, while its stability under various conditions enhances its feasibility for clinical applications. Additionally, computational studies have been employed to predict the binding affinity of 1-Oxadispiro[2.0.3⁴.3³]decane to biological targets, providing insights into its mechanism of action.

Recent research has also explored the material science applications of 1-Oxadispiro[2.0.3⁴.3³]decane, particularly in the development of advanced polymers and liquid crystals. The compound's ability to form stable inclusion complexes with other molecules has been exploited to create novel materials with enhanced functionality. These materials exhibit properties such as improved thermal stability and optical clarity, making them suitable for use in electronic devices and optoelectronic applications.

The biodegradability and environmental impact of 1-Oxadispiro[2.0.3⁴.3³]decane have also been studied to ensure its compatibility with sustainable practices. Preliminary findings indicate that the compound undergoes slow degradation under natural conditions, suggesting minimal environmental persistence. This characteristic is particularly important in pharmaceutical applications where long-term environmental exposure must be minimized.

In conclusion, 1-Oxadispiro[2.0.3⁴.3³]decane (CAS No. 1866027-07-7) represents a fascinating compound with broad applications in both medicinal chemistry and materials science. Its unique structural features, coupled with promising biological activities and material properties, position it as a valuable candidate for further research and development. As synthetic methodologies continue to advance, the accessibility of this compound will likely increase, opening new avenues for innovation in drug discovery and material engineering.